
Biotin-PEG2-C4-Alkyne chemical formula and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Biotin-PEG2-C4-Alkyne

Cat. No.: B606128 Get Quote

Biotin-PEG2-C4-Alkyne: A Technical Overview
Biotin-PEG2-C4-Alkyne is a biotinylation reagent utilized in "click chemistry," a method known

for its high efficiency and specificity. This compound contains a biotin moiety, a polyethylene

glycol (PEG) spacer, and a terminal alkyne group. The alkyne functional group allows for its

covalent attachment to molecules containing an azide group through a copper(I)-catalyzed

azide-alkyne cycloaddition (CuAAC) reaction, forming a stable triazole linkage.[1][2][3] The

PEG spacer enhances solubility in aqueous solutions and provides a flexible arm to minimize

steric hindrance between the biotin and its binding partners, such as streptavidin or avidin.[4]

Chemical Properties
The chemical and physical properties of Biotin-PEG2-C4-Alkyne are summarized in the table

below. These properties are essential for researchers in designing and executing experiments

involving biotinylation and subsequent detection or purification steps.
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Property Value

Chemical Formula C22H36N4O5S[5]

Molecular Weight 468.61 g/mol [1][6]

CAS Number 1011268-28-2[1][2][5]

Appearance Crystalline solid[5][6]

Purity ≥95%[5]

Solubility Soluble in DMSO and DMF[5][6]

Chemical Structure
The structure of Biotin-PEG2-C4-Alkyne consists of three key components: the biotin

headgroup, a hydrophilic PEG2 linker, and a C4-alkyne handle for conjugation.

Figure 1. Simplified block diagram of Biotin-PEG2-C4-Alkyne.

Applications in Research
Biotin-PEG2-C4-Alkyne is a versatile tool in chemical biology and drug development. Its

primary application is the biotinylation of azide-modified biomolecules, including proteins,

nucleic acids, and small molecules.[3][5] This labeling enables various downstream

applications:

Affinity Purification: Biotin-labeled molecules can be selectively captured and purified from

complex mixtures using streptavidin- or avidin-conjugated resins.

Detection and Imaging: The high affinity of the biotin-streptavidin interaction allows for

sensitive detection in techniques such as Western blotting, ELISA, and fluorescence

microscopy.

PROTAC Synthesis: This compound can be used as a PEG-based linker in the synthesis of

Proteolysis Targeting Chimeras (PROTACs), which are designed to induce the degradation

of specific target proteins.[1][3]
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Experimental Protocol: General Biotinylation via
Click Chemistry
The following is a generalized protocol for the biotinylation of an azide-containing molecule

using Biotin-PEG2-C4-Alkyne. Note that specific conditions may need to be optimized for

different molecules.

Reagent Preparation:

Dissolve the azide-containing molecule in a suitable buffer (e.g., phosphate-buffered

saline).

Prepare a stock solution of Biotin-PEG2-C4-Alkyne in an organic solvent such as DMSO.

Prepare stock solutions of a copper(I) source (e.g., copper(II) sulfate) and a reducing

agent (e.g., sodium ascorbate).

Reaction Setup:

In a microcentrifuge tube, combine the azide-containing molecule, Biotin-PEG2-C4-
Alkyne, and the reducing agent.

Initiate the reaction by adding the copper(I) source.

Incubate the reaction mixture at room temperature for 1-4 hours.

Purification:

Remove excess reagents and byproducts using a suitable method such as dialysis, size-

exclusion chromatography, or precipitation.

Verification:

Confirm the successful biotinylation of the target molecule using techniques like mass

spectrometry or a streptavidin-HRP blot.

Figure 2. General workflow for biotinylation using click chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b606128?utm_src=pdf-body
https://www.benchchem.com/product/b606128?utm_src=pdf-body
https://www.benchchem.com/product/b606128?utm_src=pdf-body
https://www.benchchem.com/product/b606128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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